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Compound of Interest

Compound Name: Roccellic acid

Cat. No.: B1245990

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
Roccellic acid (CAS 29838-46-8). Adherence to these guidelines is critical for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Safety Data Summary

Roccellic acid is a dicarboxylic acid that requires careful handling due to its potential health
hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides the following classifications:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data Summary
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Property Value Source
Molecular Formula C17H3204 [1]
Molecular Weight 300.4 g/mol [1]
Appearance Solid [2]
Purity =295% [2]
Storage Temperature -20°C [2]

Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale
] Chemical safety goggles or a To protect against eye irritation
Eye/Face Protection )
face shield. from dust or splashes.[3]
] Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile rubber). irritation.[3]

Laboratory coat and, if
Skin and Body necessary, additional To prevent skin contact.[3]

protective clothing.

Use in a well-ventilated area. A
NIOSH-approved respirator
Respiratory with an appropriate cartridge To prevent respiratory tract
may be necessary if dust is irritation.[3]
generated or ventilation is

inadequate.

Experimental Protocol: Safe Handling and Use

This protocol outlines the step-by-step procedure for safely handling Roccellic acid in a
laboratory setting.

2.1. Preparation and Weighing
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o Work Area Preparation: Conduct all work with Roccellic acid in a designated area,
preferably within a chemical fume hood to minimize inhalation exposure.[4] Ensure the work
surface is clean and uncluttered.

» Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in
the table above.

e Weighing: Carefully weigh the required amount of solid Roccellic acid. Avoid generating
dust. If dust is unavoidable, use appropriate respiratory protection.

2.2. Solution Preparation

Roccellic acid is soluble in organic solvents such as ethanol, methanol, DMSO, and
dimethylformamide.[2]

» Solvent Selection: Choose a suitable solvent based on the experimental requirements.

o Dissolution: In a fume hood, add the weighed Roccellic acid to the solvent in an appropriate
container.

o Inert Gas Purge: For preparing a stock solution, it is recommended to purge the solvent with
an inert gas before dissolving the acid to enhance stability.[2]

e Mixing: Gently swirl or stir the mixture until the solid is completely dissolved. Avoid splashing.

Operational and Disposal Plans
3.1. Spill Management
In the event of a spill, follow these procedures immediately:

o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

o Containment: For a solid spill, carefully sweep up the material, minimizing dust generation,
and place it into a labeled waste container.[5] For a solution spill, use an inert absorbent
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material (e.g., vermiculite, sand) to contain and absorb the liquid.

o Cleanup: Collect the absorbent material and place it in a designated hazardous waste
container.[5] Clean the spill area with a suitable solvent, followed by soap and water.

o Decontamination: Decontaminate any equipment or surfaces that came into contact with the
acid.

3.2. Waste Disposal Plan

Proper disposal of Roccellic acid and associated waste is crucial to prevent environmental
contamination and ensure safety.

» Waste Segregation: Do not mix Roccellic acid waste with other waste streams. It should be
disposed of as hazardous chemical waste.

» Container Requirements:

o Use a designated, leak-proof, and clearly labeled container for all Roccellic acid waste
(solid and liquid).[6]

o The container must be compatible with the chemical properties of the acid.
o Label the container as "Hazardous Waste: Roccellic Acid" and include the date.
o Disposal of Contaminated Materials:

o Dispose of any items grossly contaminated with Roccellic acid, such as gloves, weigh
boats, and paper towels, in the same labeled waste container.[6]

o Empty containers that held Roccellic acid should be triple-rinsed with a suitable solvent.
The rinsate must be collected and disposed of as hazardous waste. Once
decontaminated, the empty container can be disposed of according to institutional
guidelines.

e Final Disposal:

o Store the sealed waste container in a designated, secure waste accumulation area.
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o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste contractor.[6]

Workflow and Logical Relationships

The following diagram illustrates the complete workflow for handling Roccellic acid, from
receipt to disposal.
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Caption: Workflow for safe handling and disposal of Roccellic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocol for Roccellic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245990#personal-protective-equipment-for-
handling-roccellic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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